2-(8-((4-chlorobenzyl)thio)-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide

• IUPAC Name: 2-[8-[(4-chlorophenyl)methylsulfanyl]-3-methyl-2,6-dioxopurin-7-yl]acetamide
• InChI: InChI=1S/C15H14ClN5O3S/c1-20-12-11(13(23)19-14(20)24)21(6-10(17)22)15(18-12)25-7-8-2-4-9(16)5-3-8/h2-5H,6-7H2,1H3,(H2,17,22)(H,19,23,24)
• InChI Key: CGOHKQISGCYKOA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)Cl)CC(=O)N
• Molecular Formula: C15H14ClN5O3S
• Molecular Weight: 379.8 g/mol

Description

The compound appears to contain a purine ring, which is a heterocyclic aromatic organic compound that consists of a pyrimidine ring fused to an imidazole ring. Purines are widely occurring in nature and are part of many biological compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the purine ring and the various substituents. The purine ring itself is planar, but the overall three-dimensional structure of the compound would depend on the specific spatial arrangement of the substituents.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the purine ring and the various substituents. The purine ring is aromatic and thus relatively stable, but it can participate in various reactions under the right conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors that could influence its properties include its size, shape, functional groups, and degree of conjugation.

Mechanism of Action

Without specific information on this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, it could potentially interact with various enzymes or receptors in the body.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Without specific information on this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could also involve investigating its physical and chemical properties and safety profile.